Cas no 4828-27-7 (Clocortolone)

• Product Name: Clocortolone
• CAS No: 4828-27-7
• MF: C₂₂H₂₈ClFO₄
• MW: 410.906729698181
• MDL: MFCD05662233
• CID: 45348
• PubChem ID: 5311052
• Update Time: 2025-06-07

Clocortolone Chemical and Physical Properties

Names and Identifiers

• Clocortolone
• (6S,9R,16R)-9-Chloro-6-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-3-one
• 9-Chlor
• Clocortolona [INN-Spanish]
• Clorcortelone
• D07AB21
• AKOS040744827
• D07719
• 9-chloro-6alpha-fluoro-11beta,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione
• CLOCORTOLONE [VANDF]
• 4828-27-7
• W-106053
• (1S,2R,3aS,3bS,5S,9aS,9bR,10S,11aS)-9b-chloro-5-fluoro-10-hydroxy-1-(2-hydroxyacetyl)-2,9a,11a-trimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• Clocortolonum (INN-Latin)
• (1R,2S,8S,10S,11S,13R,14S,15S,17S)-1-chloro-8-fluoro-17-hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-5-one
• Clocortolon
• EINECS 225-406-7
• 9-Chlor-6alpha-fluor-11beta,21-dihydroxy-16alpha-methyl-1,4-pregnadien-3,20-dion
• N8ZUB7XE0H
• PREGNA-1,4-DIENE-3,20-DIONE, 21-HYDROXY-9-CHLORO-6-FLUORO-11-HYDROXY-16-METHYL-, (6alpha,11beta,16alpha)-
• 9-CHLORO-6.APLHA.-FLUORO-11.BETA.,21-DIHYDROXY-16.ALPHA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• CLOCORTOLONE [MI]
• Clocortolona (INN-Spanish)
• Clocortolonum [INN-Latin]
• Clocortolone (INN)
• EN300-24778504
• CLOCORTOLONE (USP-RS)
• Clocortolone [INN]
• CLOCORTOLONE [USP-RS]
• 9-CHLORO-6.APLHA.-FLUORO-11beta,21-DIHYDROXY-16alpha-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• DB00838
• Q5134843
• CHEBI:59582
• PREGNA-1,4-DIENE-3,20-DIONE, 21-HYDROXY-9-CHLORO-6-FLUORO-11-HYDROXY-16-METHYL-, (6.ALPHA.,11.BETA.,16.ALPHA.)-
• NS00045945
• 9-chloro-6alpha-fluoro-11beta,21-dihydroxy-16alpha-methyl-1,4-pregnadien-3,20-dione
• SCHEMBL5119
• (6S,8S,9R,10S,11S,13S,14S,16R,17S)-9-chloro-6-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-3-one
• DTXSID901333489
• CLOCORTOLONE [WHO-DD]
• UNII-N8ZUB7XE0H
• (6S,8S,9R,10S,11S,13S,14S,16R,17S)-9-chloro-6-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
• Clocortolona
• Clocortolonum
• 9-chloro-6alpha-fluoro-16alpha-methyl-1,4-pregnadiene-11beta,21-diol-3,20-dione

• MDL： MFCD05662233
• Inchi： 1S/C22H28ClFO4/c1-11-6-13-14-8-16(24)15-7-12(26)4-5-21(15,3)22(14,23)18(28)9-20(13,2)19(11)17(27)10-25/h4-5,7,11,13-14,16,18-19,25,28H,6,8-10H2,1-3H3/t11-,13+,14+,16+,18+,19-,20+,21+,22+/m1/s1
• InChI Key： YMTMADLUXIRMGX-RFPWEZLHSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H](C)[C@H](C(CO)=O)[C@@]1(C)C[C@@H]2O)F)=O)C

Computed Properties

• Exact Mass: 410.16600
• Monoisotopic Mass: 410.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: 254° (dec)
• Boiling Point: 566.0±50.0 °C at 760 mmHg
• Flash Point: 296.1±30.1 °C
• Refractive Index: 1.579
• PSA: 74.60000
• LogP: 2.99810
• Vapor Pressure: No data available

Clocortolone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Clocortolone

Clocortolone: A Comprehensive Overview of CAS No. 4828-27-7

Clocortolone, with the CAS number 4828-27-7, is a synthetic corticosteroid that has been widely used in dermatological treatments for its potent anti-inflammatory and anti-pruritic properties. This compound belongs to the class of glucocorticoids, which are known for their ability to modulate immune responses and reduce inflammation. In this comprehensive overview, we will delve into the chemical structure, pharmacological properties, clinical applications, and recent research advancements of Clocortolone.

Chemical Structure and Properties

Clocortolone is a derivative of corticosterone and has the chemical formula C₂₁H₂₆O₆. Its molecular weight is 386.43 g/mol. The compound is characterized by its unique structural features, including a hydroxyl group at position 11 and a ketone group at position 20, which contribute to its high potency and stability. These structural elements also enhance its ability to bind to glucocorticoid receptors, thereby amplifying its therapeutic effects.

Pharmacological Mechanisms

The primary mechanism of action of Clocortolone involves the binding to intracellular glucocorticoid receptors (GRs). Once bound, the receptor-ligand complex translocates to the nucleus, where it modulates gene expression by interacting with specific DNA sequences known as glucocorticoid response elements (GREs). This interaction leads to the transcription of anti-inflammatory proteins and the suppression of pro-inflammatory cytokines, such as interleukin-1 (IL-1), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).

Clinical Applications

Clocortolone is primarily used in the treatment of various skin conditions characterized by inflammation and itching. It is particularly effective in managing conditions such as atopic dermatitis, contact dermatitis, psoriasis, and eczema. The compound is available in different formulations, including creams, ointments, and lotions, which are applied topically to the affected areas. Its ability to penetrate the skin efficiently ensures rapid relief of symptoms.

Safety and Side Effects

While Clocortolone is generally well-tolerated when used as directed, prolonged or excessive use can lead to side effects such as skin thinning (atrophy), striae (stretch marks), and perioral dermatitis. Systemic absorption can also occur with extensive use, leading to systemic side effects similar to those seen with oral corticosteroids. Therefore, it is essential to follow prescribed dosing guidelines and monitor patients for any adverse reactions.

Recent Research Advancements

Recent studies have shed light on new potential applications of Clocortolone. For instance, a study published in the Journal of Investigative Dermatology explored the use of Clocortolone in combination with other topical agents to enhance its efficacy in treating severe atopic dermatitis. The results showed a significant reduction in symptoms compared to monotherapy with Clocortolone alone.

Another area of interest is the use of nanotechnology to improve the delivery and bioavailability of Clocortolone. Researchers have developed nanoemulsions and liposomes that can encapsulate the compound, allowing for targeted delivery to affected areas while minimizing systemic absorption. This approach has shown promise in reducing side effects while maintaining or even enhancing therapeutic outcomes.

Conclusion

Clocortolone, identified by CAS number 4828-27-7, remains a valuable therapeutic agent in dermatology due to its potent anti-inflammatory and anti-pruritic properties. Its unique chemical structure and pharmacological mechanisms make it an effective treatment for various skin conditions. Ongoing research continues to explore new applications and delivery methods, further expanding its clinical utility while addressing potential side effects. As research progresses, it is likely that Clocortolone will continue to play a crucial role in dermatological care.